2,5-dimethyl-3-[3-(4-pyridinyl)-1-azetidinyl]pyrazine

• IUPAC Name: 2,5-dimethyl-3-(3-pyridin-4-ylazetidin-1-yl)pyrazine
• InChI: InChI=1S/C14H16N4/c1-10-7-16-11(2)14(17-10)18-8-13(9-18)12-3-5-15-6-4-12/h3-7,13H,8-9H2,1-2H3
• InChI Key: PXYQUQNYUGGRNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=N1)N2CC(C2)C3=CC=NC=C3)C
• Molecular Formula: C14H16N4
• Molecular Weight: 240.30 g/mol

Description

Pyrazines are a class of organic compounds with the formula C4H4N2. They are aromatic and contain a six-membered ring with two nitrogen atoms at opposite positions in the ring. The term ‘pyrazine’ also refers to the class of compounds derived from pyrazine itself. Pyrazines are found in a variety of natural sources and are also synthesized for use in various industries.

Synthesis Analysis

The synthesis of pyrazine derivatives often involves reactions such as cyclization, ring annulation, cycloaddition, and direct C-H arylation. The specific synthesis pathway would depend on the exact structure of the pyrazine derivative .

Molecular Structure Analysis

The molecular structure of a pyrazine compound consists of a six-membered ring with alternating carbon and nitrogen atoms. The exact structure would depend on the substituents attached to the ring.

Chemical Reactions Analysis

Pyrazine compounds can undergo a variety of chemical reactions, including Suzuki–Miyaura coupling, a widely-used reaction for forming carbon-carbon bonds.

Physical And Chemical Properties Analysis

Pyrazine compounds generally have low molecular weights and are often volatile, making them important components of various natural and artificial flavors and aromas.

Mechanism of Action

The mechanism of action of a pyrazine compound would depend on its specific structure and the context in which it is used. For example, some pyrazine derivatives have been found to act as alarm pheromones in certain species of ants.

Safety and Hazards

The safety and hazards associated with a pyrazine compound would depend on its specific structure. It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed safety information.

Future Directions

Research into pyrazine compounds is ongoing, with potential applications in various fields including medicine, agriculture, and the food industry.